Cas no 721892-73-5 (N-(3-chlorophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide)

• Product Name: N-(3-chlorophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide
• CAS No: 721892-73-5
• MF: C₁₆H₁₂ClN₃OS
• MW: 329.803980827332
• CID: 6207480
• PubChem ID: 3357847
• Update Time: 2025-06-08

N-(3-chlorophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide
• AKOS017007811
• F0674-0038
• Z19316189
• N-(3-chlorophenyl)-2-quinazolin-4-ylsulfanylacetamide
• AB00714941-01
• N-(3-chlorophenyl)-2-(quinazolin-4-ylthio)acetamide
• SR-01000907793
• CCG-287456
• 721892-73-5
• SR-01000907793-1

• Inchi： 1S/C16H12ClN3OS/c17-11-4-3-5-12(8-11)20-15(21)9-22-16-13-6-1-2-7-14(13)18-10-19-16/h1-8,10H,9H2,(H,20,21)
• InChI Key： LIGABSPJIXVMNW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CSC1=C2C=CC=CC2=NC=N1)=O

Computed Properties

• Exact Mass: 329.0389609g/mol
• Monoisotopic Mass: 329.0389609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(3-chlorophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide

N-(3-chlorophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide: A Comprehensive Overview

The compound N-(3-chlorophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide, identified by the CAS number 721892-73-5, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a quinazoline moiety with a sulfanyl group and an acetamide functional group. The presence of the 3-chlorophenyl substituent further enhances its chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of quinazoline derivatives in medicinal chemistry, particularly in the development of anti-cancer agents. The quinazolin-4-ylsulfanyl group in this compound has been shown to exhibit potent anti-proliferative activity against various cancer cell lines. Researchers have also explored the potential of this compound as a kinase inhibitor, targeting specific enzymes involved in cellular signaling pathways. These findings underscore the importance of N-(3-chlorophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide in drug discovery and development.

The synthesis of N-(3-chlorophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the preparation of the quinazoline derivative, followed by sulfonation and subsequent coupling with the acetamide group. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the final product, ensuring its structural integrity and purity.

In terms of applications, this compound has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has demonstrated that N-(3-chlorophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide can be incorporated into thin-film transistor (TFT) devices, exhibiting excellent charge transport characteristics. This opens up new possibilities for its use in flexible electronics and optoelectronic devices.

Moreover, the compound's ability to act as a ligand in metalloorganic frameworks (MOFs) has been explored. By coordinating with metal ions such as zinc or copper, it can form highly porous structures with applications in gas storage and catalysis. The chlorine substituent on the phenyl ring plays a crucial role in enhancing the stability and selectivity of these MOFs, making them suitable for industrial-scale applications.

From an environmental perspective, N-(3-chlorophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide has been studied for its biodegradability and toxicity profiles. Initial assessments suggest that it is not inherently hazardous to aquatic life when used at recommended concentrations. However, further studies are required to fully understand its environmental impact and to develop safe handling protocols.

In conclusion, N-(3-chlorophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide (CAS No 721892-73-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with its promising biological and electronic properties, positions it as a valuable tool in both academic research and industrial innovation. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing modern science and technology.